Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate, 95%

• IUPAC Name: methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate
• InChI: InChI=1S/C13H11FN2O2/c1-18-13(17)10-4-2-8(6-11(10)14)9-3-5-12(15)16-7-9/h2-7H,1H3,(H2,15,16)
• InChI Key: MPSNPFXTZVOJIU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CN=C(C=C2)N)F
• Molecular Formula: C13H11FN2O2
• Molecular Weight: 246.24 g/mol

Description

Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate (M4F2) is a small organic molecule that has been studied for its potential applications in the fields of scientific research, drug discovery, and medical diagnostics. M4F2 is a fluorinated derivative of 4-aminopyridine, a heterocyclic compound with a wide range of biological activities. The fluorination of 4-aminopyridine increases the solubility of the compound and improves its bioavailability, making it an attractive candidate for research and drug development.

Mechanism of Action

Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate acts as an inhibitor of enzymes involved in the metabolism of drugs. It binds to the active site of the enzyme and prevents it from catalyzing the reaction. This inhibition of enzyme activity can be used to study the interaction of drugs with their targets, as well as to study the structure and function of proteins and other biological molecules.
Biochemical and Physiological Effects
Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, and it has also been shown to have an effect on the expression of certain genes. In addition, Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate, 95% has been studied for its potential effects on cell proliferation, apoptosis, and inflammation.

Advantages and Limitations for Lab Experiments

Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate has several advantages for use in laboratory experiments. It is a small molecule with good solubility and bioavailability, making it easy to work with. In addition, it is relatively inexpensive and readily available, making it an attractive option for research. However, it is important to note that Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate, 95% has not been extensively studied, and its effects on biochemical and physiological processes are not yet fully understood.

Future Directions

Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate has potential applications in the fields of drug discovery, medical diagnostics, and scientific research. Future research should focus on further elucidating the biochemical and physiological effects of Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate, 95%, as well as exploring its potential applications in drug discovery and medical diagnostics. In addition, further research should be conducted to understand the mechanism of action of Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate, 95% and to develop new synthesis methods for the compound. Finally, research should be conducted to explore the potential of Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate, 95% as a therapeutic agent.

Synthesis Methods

Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate can be synthesized by a two-step process. The first step involves the reaction of 4-aminopyridine with 2-fluorobenzoyl chloride in the presence of a base such as pyridine or triethylamine. The resulting product is then reacted with methyl iodide in the presence of a base such as potassium carbonate to yield the desired compound.

Scientific Research Applications

Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate has been studied for its potential applications in the fields of scientific research, drug discovery, and medical diagnostics. It has been used as a tool for studying the structure and function of proteins and other biological molecules. Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate, 95% has been shown to be an effective inhibitor of enzymes involved in the metabolism of drugs, and it has also been used to study the interaction of drugs with their targets.